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Compound of Interest

Compound Name: Unii-NK7M8T0JI2

Cat. No.: B141737 Get Quote

A comprehensive analysis for researchers, scientists, and drug development professionals.

Foreword
The Unique Ingredient Identifier (UNII) NK7M8T0JI2 is assigned to Berotralstat, a plasma

kallikrein inhibitor. This technical guide provides a detailed overview of Berotralstat and

explores its known homologs and analogs, offering insights into their chemical structures,

mechanisms of action, and therapeutic potential. The information presented herein is intended

to support further research and development in the field of kallikrein inhibition.

Introduction to Berotralstat (UNII-NK7M8T0JI2)
Berotralstat is an orally administered small molecule inhibitor of plasma kallikrein, an enzyme

involved in the production of bradykinin. Elevated bradykinin levels are a key mediator of

angioedema attacks in patients with Hereditary Angioedema (HAE). By inhibiting plasma

kallikrein, Berotralstat effectively reduces the production of bradykinin, thereby preventing and

treating HAE attacks.

Table 1: Physicochemical Properties of Berotralstat
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Property Value

Molecular Formula C26H28F3N5O3

Molecular Weight 515.5 g/mol

IUPAC Name

(2R)-1-[4-(aminomethyl)-2-fluorobenzyl]-N-

[(1R)-1-cyano-2-(4-fluorophenyl)ethyl]-5-oxo-L-

prolinamide

CAS Number 1809095-23-9

Homologs and Analogs of Berotralstat
The development of plasma kallikrein inhibitors has led to the exploration of various chemical

scaffolds. While specific homologous series for Berotralstat are not extensively documented in

publicly available literature, several analogs with similar mechanisms of action have been

investigated.

Key Analogs of Berotralstat
Table 2: Prominent Analogs of Berotralstat

Compound UNII
Mechanism of
Action

Key Structural
Differences from
Berotralstat

Lanadelumab 7Q6352I524

Monoclonal antibody

inhibitor of plasma

kallikrein

Large biologic

molecule, different

binding site and

kinetics

Ecallantide 7184288G1J

Recombinant protein

inhibitor of plasma

kallikrein

Polypeptide, distinct

chemical nature

Sebetralstat (KVD900) N/A

Oral small molecule

inhibitor of plasma

kallikrein

Different chemical

scaffold, under

investigation
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Experimental Protocols
In Vitro Kallikrein Inhibition Assay
A common method to assess the potency of Berotralstat and its analogs is a fluorogenic

substrate assay.

Workflow for Kallikrein Inhibition Assay
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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